Cas no 1823954-38-6 (5-Bromo-2-chloro-6-(trifluoromethyl)pyrimidin-4-amine)

5-Bromo-2-chloro-6-(trifluoromethyl)pyrimidin-4-amine is a halogenated pyrimidine derivative with significant utility in pharmaceutical and agrochemical research. Its structure, featuring bromo, chloro, and trifluoromethyl substituents, enhances reactivity and selectivity, making it a valuable intermediate in cross-coupling reactions and nucleophilic substitutions. The presence of the trifluoromethyl group improves metabolic stability and lipophilicity, which is advantageous in drug design. This compound is particularly useful in the synthesis of bioactive molecules, including kinase inhibitors and antimicrobial agents. Its high purity and well-defined chemical properties ensure consistent performance in synthetic applications, supporting advancements in medicinal chemistry and material science.

5-Bromo-2-chloro-6-(trifluoromethyl)pyrimidin-4-amine structure

1823954-38-6 structure

Product Name:5-Bromo-2-chloro-6-(trifluoromethyl)pyrimidin-4-amine

CAS No:1823954-38-6

MF:C₅H₂BrClF₃N₃

MW:276.441689014435

MDL:MFCD27923390

CID:4773548

PubChem ID:72183398

Update Time:2026-02-26

5-Bromo-2-chloro-6-(trifluoromethyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-2-chloro-6-(trifluoromethyl)pyrimidin-4-amine
- 1823954-38-6
- C5H2BrClF3N3
- CS-0160650
- D82745
- BS-15712
- MFCD27923390
- SB60721
- AKOS022175620
- MDL： MFCD27923390
- Inchi： 1S/C5H2BrClF3N3/c6-1-2(5(8,9)10)12-4(7)13-3(1)11/h(H2,11,12,13)
- InChI Key： ACYVWFSEAJZYCV-UHFFFAOYSA-N
- SMILES： BrC1=C(N)N=C(N=C1C(F)(F)F)Cl

Computed Properties

Exact Mass: 274.90727g/mol
Monoisotopic Mass: 274.90727g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 51.8

5-Bromo-2-chloro-6-(trifluoromethyl)pyrimidin-4-amine Pricemore >>

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